(1r,3r)-3-methoxycyclobutane-1-carboxylic acid, trans
Overview
Description
“(1r,3r)-3-methoxycyclobutane-1-carboxylic acid, trans” is a chemical compound with the CAS Number: 1401103-71-6 . It has a molecular weight of 158.15 . The IUPAC name for this compound is 3-(methoxycarbonyl)cyclobutanecarboxylic acid . It is in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H10O4/c1-11-7(10)5-2-4(3-5)6(8)9/h4-5H,2-3H2,1H3,(H,8,9)/t4-,5- . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model .
Physical And Chemical Properties Analysis
“(1r,3r)-3-methoxycyclobutane-1-carboxylic acid, trans” is a powder with a molecular weight of 158.15 . It is stored at a temperature of 4 degrees Celsius .
Scientific Research Applications
Drug Discovery and Development
(1r,3r)-3-methoxycyclobutane-1-carboxylic acid, trans: is a compound that has potential applications in drug discovery. Its structure can be utilized for bioisosteric replacement of aromatic groups, which is a strategy used to improve the pharmacokinetic properties of drug candidates . This compound could be involved in the synthesis of novel drugs that require specific structural features to enhance their efficacy and safety profiles.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1r,3r)-3-methoxycyclobutane-1-carboxylic acid, trans involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "Methoxycyclobutene", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Diethyl ether", "Sodium borohydride", "Acetic acid", "Chloroacetic acid", "Sodium cyanoborohydride", "Sodium methoxide", "Methanesulfonic acid", "Sodium nitrite", "Hydrogen peroxide", "Sodium carbonate", "Sodium chloride", "Sodium sulfate", "Water" ], "Reaction": [ "Step 1: Methoxycyclobutene is treated with sodium hydroxide in water to form the corresponding cyclobutene carboxylic acid.", "Step 2: The cyclobutene carboxylic acid is then converted to the corresponding acid chloride using thionyl chloride.", "Step 3: The acid chloride is then reacted with sodium methoxide in methanol to form the corresponding methyl ester.", "Step 4: The methyl ester is then reduced using sodium borohydride in methanol to form the corresponding alcohol.", "Step 5: The alcohol is then oxidized using hydrogen peroxide in the presence of acetic acid to form the corresponding ketone.", "Step 6: The ketone is then reacted with chloroacetic acid in the presence of sodium cyanoborohydride to form the corresponding carboxylic acid.", "Step 7: The carboxylic acid is then treated with methanesulfonic acid in diethyl ether to form the corresponding mesylate.", "Step 8: The mesylate is then treated with sodium nitrite in the presence of hydrochloric acid to form the corresponding diazonium salt.", "Step 9: The diazonium salt is then treated with sodium bicarbonate in water to form the corresponding azo compound.", "Step 10: The azo compound is then hydrolyzed using sodium hydroxide to form the desired (1r,3r)-3-methoxycyclobutane-1-carboxylic acid, trans." ] } | |
CAS RN |
1408076-05-0 |
Product Name |
(1r,3r)-3-methoxycyclobutane-1-carboxylic acid, trans |
Molecular Formula |
C6H10O3 |
Molecular Weight |
130.1 |
Purity |
95 |
Origin of Product |
United States |
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